Cas no 1552-67-6 (2-Hexenoic acid, ethylester)

2-Hexenoic acid, ethylester Properties

Names and Identifiers

• 2-Hexenoic acid, ethylester
• ethyl hex-2-enoate
• TRANS-ETHYL 2-HEXENOATE
• Ethyl 2-hexenoate
• Ethyl ester of 2-hexenoic acid
• FT-0626242
• NS00048958
• DTXSID80862688
• 2-hexenoic acid ethyl ester
• Q27159687
• SJRXWMQZUAOMRJ-UHFFFAOYSA-N
• D90567
• hex-2-enoic acid ethyl ester
• +Expand

• InChIKey： SJRXWMQZUAOMRJ-VOTSOKGWSA-N
• Inchi： InChI=1S/C8H14O2/c1-3-5-6-7-8(9)10-4-2/h6-7H,3-5H2,1-2H3/b7-6+
• SMILES： CCC/C=C/C(OCC)=O

Computed Properties

• Exact Mass: 142.09942
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 142.099
• Heavy Atom Count: 10
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 1.90580
• PSA: 26.3
• Refractive Index: 1.4348
• Boiling Point: 169.78°C (estimate)
• Melting Point: -65.52°C (estimate)
• Flash Point: 62.3 °C
• FEMA: 4613 | ETHYL 2-HEXENOATE
• Density: 0.8986